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Compound of Interest

Compound Name:
2-Chlorocyclohex-1-

enecarbaldehyde

Cat. No.: B154298 Get Quote

An In-depth Technical Guide on the Molecular Properties of 2-Chlorocyclohex-1-
enecarbaldehyde

This document provides a detailed overview of the molecular weight and related properties of

the chemical compound 2-Chlorocyclohex-1-enecarbaldehyde. The information is intended

for researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Identity and Molecular Weight
2-Chlorocyclohex-1-enecarbaldehyde is a chemical compound with the molecular formula

C7H9ClO.[1] Its molecular weight is a fundamental property for quantitative analysis,

formulation, and various experimental procedures.

Quantitative Data Summary
The key quantitative properties of 2-Chlorocyclohex-1-enecarbaldehyde are summarized in

the table below for easy reference.
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Property Value Source

Molecular Formula C7H9ClO PubChem[1]

Molecular Weight 144.60 g/mol PubChem[1]

Exact Mass 144.0341926 Da PubChem[1]

IUPAC Name
2-chlorocyclohexene-1-

carbaldehyde
PubChem[1]

CAS Number 1680-73-5 PubChem[1]

Experimental Protocols
The determination of the molecular weight of a compound like 2-Chlorocyclohex-1-
enecarbaldehyde is typically achieved through mass spectrometry. A detailed, generalized

protocol for this analytical technique is provided below.

Mass Spectrometry for Molecular Weight Determination
Objective: To determine the exact mass and confirm the molecular weight of 2-
Chlorocyclohex-1-enecarbaldehyde.

Methodology:

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer and ionized. Common

ionization techniques for a molecule of this type include Electrospray Ionization (ESI) or

Electron Impact (EI).

Mass Analysis: The ionized molecules (and their fragments) are separated based on their

mass-to-charge ratio (m/z) by a mass analyzer (e.g., Quadrupole, Time-of-Flight).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.
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Data Analysis: The peak corresponding to the molecular ion [M]+ or a protonated/adducted

molecule (e.g., [M+H]+, [M+Na]+) is identified to determine the exact mass of the compound.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the molecular formula to the calculated

molecular weight.

Molecular Formula C₇H₉ClO Constituent Elements

Carbon (C)

Hydrogen (H)

Chlorine (Cl)

Oxygen (O)

Decomposition
Atomic Weights (g/mol)

C: 12.01

H: 1.008

Cl: 35.45

O: 16.00

Lookup Calculation (7 * 12.01) + (9 * 1.008) + (1 * 35.45) + (1 * 16.00)Summation Molecular Weight 144.60 g/molResult

Click to download full resolution via product page

Caption: Logical workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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